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Compound of Interest

Compound Name: 3-Sulfobenzoic acid

Cat. No.: B363938 Get Quote

This technical guide provides a comprehensive overview of 3-Sulfobenzoic acid, a compound

of interest to researchers, scientists, and professionals in drug development. The document

details its various synonyms, physicochemical properties, and relevant experimental protocols,

presenting data in a clear and accessible format.

Core Synonyms and Identification

3-Sulfobenzoic acid is an aromatic sulfonic acid with a sulfonic acid group at the meta-

position relative to the carboxylic acid group.[1] It is widely known by several synonyms in

chemical literature, which are crucial for comprehensive database searches and unambiguous

identification.
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Synonym Identifier Type Identifier Source

3-Sulfobenzoic acid
Preferred IUPAC

Name
3-sulfobenzoic acid [2][3]

m-Sulfobenzoic acid Common Name m-Sulfobenzoic acid [1][2][4][5]

3-

Carboxybenzenesulfo

nic acid

Systematic Name

3-

Carboxybenzenesulfo

nic acid

[1][4][5]

Benzoic acid, 3-sulfo- Systematic Name Benzoic acid, 3-sulfo- [1][2][4][5]

Benzoic acid, m-sulfo- Systematic Name Benzoic acid, m-sulfo- [1][2]

3-Sulphobenzoic acid Alternative Spelling 3-Sulphobenzoic acid [2][4]

Ai3-16939 Registry Number Ai3-16939 [1][2]

NSC 2853 Registry Number NSC 2853 [1][2][4][5]

CAS Registry Number Unique Identifier 121-53-9 [2][4][5]

The monosodium salt of 3-Sulfobenzoic acid is also a commercially important derivative with

its own set of synonyms.[6][7]

Synonym Identifier Type Identifier Source

3-Sulfobenzoic acid

monosodium salt
Salt Name

3-Sulfobenzoic acid

monosodium salt
[7]

Sodium 3-

sulfobenzoate
Salt Name

Sodium 3-

sulfobenzoate
[6][7]

3-

Carboxybenzenesulfo

nic acid sodium salt

Salt Name

3-

Carboxybenzenesulfo

nic acid sodium salt

[6][7]

CAS Registry Number Unique Identifier 17625-03-5 [6][8]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://pubchem.ncbi.nlm.nih.gov/compound/3-Sulfobenzoic-acid
https://cymitquimica.com/cas/121-53-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://www.lookchem.com/ProductWholeProperty_LCPL472150.htm
https://sielc.com/3-sulfobenzoic-acid
https://cymitquimica.com/cas/121-53-9/
https://www.lookchem.com/ProductWholeProperty_LCPL472150.htm
https://sielc.com/3-sulfobenzoic-acid
https://cymitquimica.com/cas/121-53-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://www.lookchem.com/ProductWholeProperty_LCPL472150.htm
https://sielc.com/3-sulfobenzoic-acid
https://cymitquimica.com/cas/121-53-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://www.lookchem.com/ProductWholeProperty_LCPL472150.htm
https://cymitquimica.com/cas/121-53-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://cymitquimica.com/cas/121-53-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://www.lookchem.com/ProductWholeProperty_LCPL472150.htm
https://sielc.com/3-sulfobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-sulfo
https://www.lookchem.com/ProductWholeProperty_LCPL472150.htm
https://sielc.com/3-sulfobenzoic-acid
https://www.benchchem.com/product/b363938?utm_src=pdf-body
https://futurefuelcorporation.com/chemical-supplier-17625-03-5/3-sodiosulfobenzoic-acid-distributor-4.aspx
https://www.haz-map.com/Agents/21188
https://www.haz-map.com/Agents/21188
https://futurefuelcorporation.com/chemical-supplier-17625-03-5/3-sodiosulfobenzoic-acid-distributor-4.aspx
https://www.haz-map.com/Agents/21188
https://futurefuelcorporation.com/chemical-supplier-17625-03-5/3-sodiosulfobenzoic-acid-distributor-4.aspx
https://www.haz-map.com/Agents/21188
https://futurefuelcorporation.com/chemical-supplier-17625-03-5/3-sodiosulfobenzoic-acid-distributor-4.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/23670749
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Sulfobenzoic acid is typically a white to off-white crystalline solid that is soluble in water.[1]

Its key physicochemical properties are summarized below.

Property Value Source

Molecular Formula C7H6O5S [1][4]

Molecular Weight 202.19 g/mol [2]

Melting Point 135-140 °C [4]

Density 1.62 g/cm³ [4]

pKa -0.99 ± 0.15 (Predicted) [4]

XLogP3 0.1 [2][4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
5 [4]

Experimental Protocols

Detailed experimental procedures are vital for the synthesis, purification, and analysis of 3-
Sulfobenzoic acid. Below are summaries of key methodologies found in the literature.

1. Synthesis of 3-Sulfobenzoic Acid via Sulfonation of Benzoic Acid

A common method for the preparation of 3-Sulfobenzoic acid is the sulfonation of benzoic

acid.[9]

Procedure Outline:

Melt benzoic acid (4 moles) at 125-130 °C in a suitable flask.

Add 20% oleum (1621 grams) to the molten benzoic acid.

After the sulfonation reaction, the resulting m-sulfobenzoic acid can be isolated by

precipitating its alkali metal salt. This is achieved by treating the solution with an alkali

metal salt, such as sodium chloride, at a temperature below 12°C.
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The precipitate is then filtered from the solution.

The filtered product is rinsed with a cold rinse solution (2-12°C) containing 3-10% of an

alkali metal salt to remove impurities.[9]

2. Preparation from 3-(chlorosulfonyl)benzoic acid

An alternative synthesis route starts from 3-(chlorosulfonyl)benzoic acid.[10]

Procedure Outline:

Mix 3-(chlorosulfonyl)benzoic acid with water and a water-immiscible solvent (e.g., xylene)

in which 3-sulfobenzoic acid is sparingly soluble.

Heat the mixture in a water separator to remove water via azeotropic distillation.

Cool the reaction mixture to allow the precipitated 3-sulfobenzoic acid to be filtered off.

The product is then dried. This process can yield a product with a purity of at least 97%.

[10]

3. Analysis by High-Performance Liquid Chromatography (HPLC)

3-Sulfobenzoic acid can be analyzed using a reverse-phase HPLC method.[5]

Methodology:

Column: A reverse-phase column such as Newcrom R1 is suitable.[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid (e.g., phosphoric acid)

is used. For mass spectrometry (MS) compatible applications, formic acid should be

substituted for phosphoric acid.[5]

Application: This method is scalable and can be used for preparative separation to isolate

impurities and is also suitable for pharmacokinetic studies.[5]

Logical Relationships and Workflows
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The following diagrams illustrate the relationships between the various synonyms and a typical

experimental workflow for the synthesis and purification of 3-Sulfobenzoic acid.

3-Sulfobenzoic acid

m-Sulfobenzoic acid
Common Name

3-Carboxybenzenesulfonic acidSystematic Name

Benzoic acid, 3-sulfo-

Systematic Name

CAS: 121-53-9

Identifier

Click to download full resolution via product page

Caption: Relationship between the primary name and common synonyms of 3-Sulfobenzoic
acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b363938?utm_src=pdf-body
https://www.benchchem.com/product/b363938?utm_src=pdf-body-img
https://www.benchchem.com/product/b363938?utm_src=pdf-body
https://www.benchchem.com/product/b363938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Isolation

Purification

Benzoic Acid + Oleum

Sulfonation Reaction

Precipitation with
Alkali Metal Salt (<12°C)

Filtration

Rinsing with Cold
Salt Solution (2-12°C)

Drying

Pure 3-Sulfobenzoic Acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of 3-Sulfobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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